An In-Depth Technical Guide to the Role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Plant Signaling
An In-Depth Technical Guide to the Role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate in Plant Signaling
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Oxylipins, a diverse class of lipid-derived signaling molecules, are integral to plant development and defense. Among these, the C18 polyunsaturated fatty acid derivatives produced via the lipoxygenase (LOX) pathway play a pivotal role. This technical guide focuses on a specific, yet under-explored, oxylipin: Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. We delve into its biosynthesis through the Epoxy Alcohol Synthase (EAS) branch of the LOX cascade, its established role as an antimicrobial agent, and the current understanding of its signaling functions. While the precise signaling pathway remains an active area of investigation, this guide synthesizes the existing knowledge and provides a framework for future research. Detailed, field-proven experimental protocols for the extraction, quantification, and functional analysis of this and related oxylipins are provided to empower researchers in this dynamic field.
Introduction: The Expanding Universe of Plant Oxylipins
Plants, as sessile organisms, have evolved a sophisticated chemical arsenal to respond to a myriad of environmental cues and challenges. Oxylipins, which are oxygenated derivatives of fatty acids, represent a significant component of this chemical language.[1] These molecules are not mere byproducts of oxidative stress but are crucial players in a complex signaling network that governs processes ranging from growth and development to defense against pathogens and pests.[2]
While the jasmonate family of oxylipins has been a major focus of plant signaling research, it is increasingly evident that other branches of the oxylipin pathway generate a plethora of bioactive compounds with distinct roles.[3][4] This guide turns the spotlight on a specific class of these molecules: the epoxy-hydroxy fatty acids, exemplified by Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Understanding the function of these less-studied oxylipins is critical to obtaining a holistic view of plant immunity and stress responses.
Biosynthesis: The Epoxy Alcohol Synthase Pathway
The journey to Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate begins with the polyunsaturated fatty acid, α-linolenic acid (C18:3), a common constituent of plant cell membranes. The biosynthesis is a multi-step enzymatic process within the broader lipoxygenase (LOX) pathway.
Step 1: Dioxygenation by Lipoxygenase (LOX)
The initial step is the introduction of molecular oxygen into the fatty acid backbone, a reaction catalyzed by lipoxygenases (LOXs). In the context of the epoxy alcohol synthase pathway, a 9-LOX specifically oxygenates α-linolenic acid at the C-9 position to produce 9(S)-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9-HPOT).
Step 2: Isomerization by Epoxy Alcohol Synthase (EAS)
The hydroperoxy intermediate is then acted upon by a specialized cytochrome P450 enzyme, an epoxy alcohol synthase (EAS).[5] This enzyme catalyzes an intramolecular isomerization, converting the hydroperoxide into an unstable epoxy alcohol. The specific stereochemistry of the final product, including the 11(S),12(S)-epoxy and 13(S)-hydroxy groups, is determined by the enzymatic activity of the specific EAS isoform.
Step 3: Further Metabolism
Epoxy-hydroxy-octadecadienoates can be further metabolized in the plant cell. One key transformation is their conversion into trihydroxy-octadecadienoates by epoxide hydrolases. These trihydroxy derivatives have also been shown to possess antifungal properties, suggesting a multi-pronged defense strategy.[6]
Role in Plant Defense: A Direct Antimicrobial Agent
A primary and well-documented role of epoxy-hydroxy-octadecadienoates is in direct plant defense against microbial pathogens.[6] Their amphipathic nature, possessing both hydrophobic fatty acid chains and polar functional groups, allows them to interact with and disrupt microbial cell membranes.
Studies on potato leaves have demonstrated that the accumulation of epoxy alcohols and their trihydroxy derivatives correlates with resistance to fungal pathogens.[6] This suggests that upon pathogen attack, the activation of the EAS pathway leads to the localized production of these compounds, creating a hostile environment for the invading microbe. The antifungal activity of these oxylipins is a key component of the plant's innate immune response.
The Signaling Cascade: An Emerging Frontier
While the role of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate as a direct defense molecule is established, its function as a signaling molecule is less clear but highly probable. Oxylipins are known to be central to systemic acquired resistance (SAR) and induced systemic resistance (ISR), where a localized stress event leads to a state of heightened defense throughout the plant.[1][7]
Hypothesized Signaling Pathway:
Based on the signaling paradigms of other oxylipins and stress-related molecules, a potential signaling pathway for epoxy-hydroxy-octadecadienoates can be proposed. It is important to note that many components of this proposed pathway require experimental validation.
-
Perception: The initial step in any signaling cascade is perception. It is currently unknown if a specific receptor for epoxy-hydroxy-octadecadienoates exists. Potential candidates could be G-protein coupled receptors or other membrane-bound sensor proteins.[8]
-
Second Messengers: Upon perception, a cascade of second messengers is likely initiated. This could involve changes in intracellular calcium concentrations (Ca²⁺) and the production of reactive oxygen species (ROS).[9][10]
-
Protein Kinase Cascades: Changes in second messenger levels would likely activate protein kinase cascades, such as mitogen-activated protein kinase (MAPK) pathways.[11] These cascades act as signal amplifiers and transducers, leading to the phosphorylation and activation of downstream targets.
-
Transcriptional Reprogramming: The ultimate targets of many signaling pathways are transcription factors, which regulate the expression of defense-related genes.[12] Activation of specific transcription factors would lead to the synthesis of proteins involved in various defense responses, such as pathogenesis-related (PR) proteins, enzymes for phytoalexin biosynthesis, and reinforcement of the cell wall.
Crosstalk with Other Signaling Pathways:
It is crucial to recognize that plant signaling is a highly interconnected network. The epoxy-hydroxy-octadecadienoate signaling pathway likely exhibits significant crosstalk with other hormone pathways, such as those of jasmonic acid, salicylic acid, and ethylene, to fine-tune the plant's defense response.[7]
Experimental Protocols for Analysis
The study of oxylipins presents analytical challenges due to their low abundance and structural diversity. The following protocols provide a robust framework for the extraction, quantification, and functional analysis of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate and related compounds.
Extraction of Oxylipins from Plant Tissue
The primary consideration during extraction is to minimize artificial oxylipin formation through auto-oxidation.
Materials:
-
Liquid nitrogen
-
Mortar and pestle, pre-chilled
-
Extraction solvent: 2-propanol/water/concentrated HCl (2:1:0.002, v/v/v)
-
Dichloromethane
-
Internal standard (e.g., a deuterated analog of the target molecule)
-
Centrifuge
Protocol:
-
Harvest plant tissue and immediately freeze in liquid nitrogen to quench enzymatic activity.
-
Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.
-
Transfer a known weight of the powdered tissue (e.g., 100 mg) to a glass tube.
-
Add the internal standard to the tube.
-
Add 2 mL of the extraction solvent and vortex thoroughly.
-
Incubate on a shaker for 30 minutes at 4°C.
-
Add 2 mL of dichloromethane and vortex again.
-
Add 1 mL of water, vortex, and then centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.
-
Carefully collect the lower organic phase containing the lipids.
-
Repeat the extraction of the aqueous phase with another 2 mL of dichloromethane.
-
Combine the organic phases and evaporate to dryness under a stream of nitrogen.
-
Resuspend the dried extract in a small volume of methanol for analysis.
Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the sensitive and specific quantification of oxylipins.
Instrumentation and Conditions:
| Parameter | Setting |
| LC System | UHPLC system |
| Column | C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) |
| Mobile Phase A | Water with 0.1% formic acid |
| Mobile Phase B | Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid |
| Gradient | Optimized for separation of oxylipin isomers |
| MS System | Triple quadrupole mass spectrometer |
| Ionization Mode | Negative Electrospray Ionization (ESI-) |
| Detection Mode | Multiple Reaction Monitoring (MRM) |
MRM Transitions:
Specific MRM transitions for the target molecule and the internal standard need to be determined by infusing pure standards. The precursor ion will be the deprotonated molecule [M-H]⁻, and fragment ions will be generated through collision-induced dissociation.
Functional Assays
To investigate the biological activity of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a series of functional assays can be performed.
-
Antifungal Assay: The compound can be added to the growth medium of various fungal pathogens, and the inhibition of mycelial growth can be quantified.
-
Gene Expression Analysis: Plant seedlings or cell cultures can be treated with the compound, and the expression of known defense-related genes can be measured using RT-qPCR.
-
ROS Burst Assay: A luminol-based assay can be used to measure the production of reactive oxygen species in plant leaf discs or cell cultures upon treatment with the oxylipin.
-
MAPK Activation Assay: Western blotting with antibodies specific for phosphorylated MAPKs can be used to determine if the compound activates these signaling kinases.
Conclusion and Future Perspectives
Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is an intriguing oxylipin with a clear role in direct plant defense and a putative function in signaling. While its biosynthesis via the epoxy alcohol synthase pathway is relatively well understood, the intricacies of its perception and the downstream signaling cascade remain largely unknown. The experimental approaches outlined in this guide provide a roadmap for researchers to unravel the precise mechanisms by which this and other epoxy-hydroxy-octadecadienoates contribute to the complex web of plant signaling. Future research in this area, particularly the identification of receptors and downstream signaling components, will be instrumental in advancing our understanding of plant immunity and may open new avenues for the development of novel crop protection strategies.
References
-
The Roles of Oxylipins in Plant Systemic Resistance. (n.d.). Taylor & Francis. [Link]
-
Blée, E. (2002). Impact of phyto-oxylipins in plant defense. Trends in Plant Science, 7(7), 315–322. [Link]
-
Oxylipins: The Front Line of Plant Interactions. (n.d.). Frontiers Media SA. [Link]
-
Deboever, E., et al. (2020). Mechanisms of Plant Natural Immunity and the Role of Selected Oxylipins as Molecular Mediators in Plant Protection. International Journal of Molecular Sciences, 21(23), 9033. [Link]
-
Wang, K. D., Borrego, E. J., Kenerley, C. M., & Kolomiets, M. V. (2020). Oxylipins Other Than Jasmonic Acid Are Xylem-Resident Signals Regulating Systemic Resistance Induced by Trichoderma virens in Maize. The Plant Cell, 32(1), 127–146. [Link]
-
Gorbunova, E., et al. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. International Journal of Molecular Sciences, 25(2), 1146. [Link]
-
Islam, M. R., et al. (2022). Mitogen-Activated Protein Kinase Cascades in Plant Hormone Signaling. Frontiers in Plant Science, 13, 863922. [Link]
-
Pinot, F., et al. (2001). omega-Hydroxylation of epoxy- and hydroxy-fatty acids by CYP94A1: possible involvement in plant defence. The Biochemical Journal, 354(Pt 1), 135–141. [Link]
-
Li, G., et al. (2011). DGAT1, DGAT2 and PDAT expression in seeds and other tissues of epoxy and hydroxy fatty acid accumulating plants. Lipids, 46(9), 831–840. [Link]
-
Knight, H., Trewavas, A. J., & Knight, M. R. (1997). Oxidative Stress-Induced Calcium Signaling in Arabidopsis. The Plant Cell, 9(10), 1773–1789. [Link]
-
Mori, I. C., et al. (2001). Reactive Oxygen Species Activation of Plant Ca2+ Channels. A Signaling Mechanism in Polar Growth, Hormone Transduction, Stress Signaling, and Hypothetically Mechanotransduction. Plant Physiology, 126(4), 1479–1482. [Link]
-
Klimecka, M., et al. (2011). G protein and PLDδ are involved in JA to regulate osmotic stress responses in Arabidopsis thaliana. Journal of Experimental Botany, 62(11), 3875–3887. [Link]
-
Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. [Link]
-
Klatt, S., et al. (2013). Arabidopsis G-protein interactome reveals connections to cell wall carbohydrates and morphogenesis. Molecular Systems Biology, 7, 532. [Link]
-
Trusov, Y., & Botella, J. R. (2016). Plant G-Proteins Come of Age: Breaking the Bond with Animal Models. Frontiers in Plant Science, 7, 797. [Link]
-
Wang, J., et al. (2022). A surface-receptor-coupled G protein regulates plant immunity through nuclear protein kinases. Cell Host & Microbe, 30(11), 1602–1614.e5. [Link]
-
Nagahage, E., et al. (2014). MAPK machinery in plants: Recognition and response to different stresses through multiple signal transduction pathways. Journal of Plant Interactions, 9(1), 601–611. [Link]
-
Hossain, M. A., et al. (2013). Contribution of proteomic studies towards understanding plant heavy metal stress response. Frontiers in Plant Science, 3, 308. [Link]
-
Mittler, R., et al. (2022). HPCA1 is required for systemic reactive oxygen species and calcium cell-to-cell signaling and plant acclimation to stress. The Plant Cell, 34(12), 4695–4710. [Link]
-
Baillo, E. H., et al. (2019). A transcription factor coordinating internode elongation and photoperiodic signals in rice. Nature Plants, 5(4), 386–393. [Link]
-
Zhang, T., et al. (2023). Multifaceted roles of transcription factors during plant embryogenesis. Frontiers in Plant Science, 14, 1269382. [Link]
-
Kaur, D., et al. (2023). Knockout of eight hydroxyproline-O-galactosyltransferases cause multiple vegetative and reproductive growth defects. Plant Science, 338, 111933. [Link]
-
Ginalski, K., et al. (2022). Physiological and Transcriptomic Analysis of Arabidopsis thaliana Responses to Ailanthone, a Potential Bio-Herbicide. International Journal of Molecular Sciences, 23(19), 11867. [Link]
-
Mukhtar, H., et al. (2022). Physiological and Transcriptomic Analysis of Arabidopsis thaliana Responses to Ailanthone, a Potential Bio-Herbicide. International Journal of Molecular Sciences, 23(19), 11867. [Link]
-
Lee, J. S., et al. (2022). Proteomic Analysis of Plant-Derived hIGF-1-Fc Reveals Proteome Abundance Changes Associated with Wound Healing and Cell Proliferation. International Journal of Molecular Sciences, 23(21), 13359. [Link]
-
Rahman, M. M., et al. (2021). Calcium Signaling-Mediated Plant Response to Cold Stress. International Journal of Molecular Sciences, 22(23), 12797. [Link]
-
Khan, M. I. R., et al. (2022). Interplay Between ROS and Hormones in Plant Defense Against Pathogens. International Journal of Molecular Sciences, 23(23), 14850. [Link]
-
Van der Westhuizen, F. H., et al. (2020). The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal. Critical Reviews in Biotechnology, 40(8), 1117–1129. [Link]
-
Espinoza, C., et al. (2018). Transcriptional regulation of 9-cis-epoxycarotenoid dioxygenase (NCED) gene by putrescine accumulation positively modulates ABA synthesis and drought tolerance in Lotus tenuis plants. Plant Physiology and Biochemistry, 124, 29–35. [Link]
-
Kim, Y. J., et al. (2009). Isolation and characterization of activators of ERK/MAPK from citrus plants. Journal of Agricultural and Food Chemistry, 57(19), 8829–8834. [Link]
-
Kim, Y. J., et al. (2009). Isolation and Characterization of Activators of ERK/MAPK from Citrus Plants. ResearchGate. [Link]
-
Lee, S., & Choi, D. (2013). Reactive oxygen species in the activation of MAP kinases. Methods in Enzymology, 527, 229–238. [Link]
-
Gorbunova, E., et al. (2024). Detection of the First Epoxyalcohol Synthase/Allene Oxide Synthase (CYP74 Clan) in the Lancelet (Branchiostoma belcheri, Chordata). International Journal of Molecular Sciences, 25(2), 1146. [Link]
-
Lee, Y., et al. (2022). Highly efficient oxidation of plant oils to C18 trihydroxy fatty acids by Escherichia coli co-expressing lipoxygenase and epoxide hydrolase. Green Chemistry, 24(5), 2133–2141. [Link]
-
Dong, M., et al. (2000). (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. [Link]
-
Cunningham, M. J., et al. (2000). Gene expression microarray data analysis for toxicology profiling. Annals of the New York Academy of Sciences, 919, 52–67. [Link]
-
Lih, C. J., et al. (2003). Gene expression profiling reveals multiple toxicity endpoints induced by hepatotoxicants. Journal of Biochemical and Molecular Toxicology, 17(4), 213–225. [Link]
-
Laine, M. A., et al. (2023). Gene expression profiling reveals a role of immune system and inflammation in innate and stress-induced anxiety-like behavior. Frontiers in Genetics, 14, 1173376. [Link]
-
Laine, M. A., et al. (2023). Gene expression profiling reveals a role of immune system and inflammation in innate and stress-induced anxiety-like behavior. ResearchGate. [Link]
-
Rock, C. D., & Zeevaart, J. A. (1991). The aba mutant of Arabidopsis thaliana is impaired in epoxy-carotenoid biosynthesis. Proceedings of the National Academy of Sciences of the United States of America, 88(17), 7496–7499. [Link]
-
Garssen, J., et al. (1976). The formation of threo-11-hydroxy-trans-12: 13-epoxy-9-cis-octadecenoic acid by enzymic isomerisation of 13-L-hydroperoxy-9-cis, 11-transoctadecadienoic acid by soybean lipoxygenase-1. Biochimica et Biophysica Acta, 424(2), 322–329. [Link]
-
Gorbunova, E., et al. (2024). Epoxyalcohol Synthase Branch of Lipoxygenase Cascade. Semantic Scholar. [Link]
-
Gorbunova, E., et al. (2025). Alteration of the catalytic properties of the epoxyalcohol synthase CYP443D1 (NvEAS) of the starlet sea anemone Nematostella vectensis as a result of a single amino acid substitution. ResearchGate. [Link]
-
Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. (n.d.). Traxal Technologies. [Link]
-
METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. (n.d.). INDOFINE Chemical Company. [Link]
-
Thompson, E. J., et al. (2014). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & Medicinal Chemistry Letters, 24(17), 4220–4223. [Link]
-
Chen, D., et al. (2021). Interactions of Polyamines and Phytohormones in Plant Response to Abiotic Stress. International Journal of Molecular Sciences, 22(16), 8569. [Link]
-
Methyl 9(Z),11(E)-Octadecadienoate. (n.d.). CD Biosynsis. [Link]
-
Widomska, J., & Subczynski, W. K. (2020). Phytochemical Composition and Biological Activities of Scorzonera Species. Molecules, 25(19), 4589. [Link]
-
On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. (2018). Molecules, 23(4), 896. [Link]
-
Khodamoradi, M., et al. (2019). Auxin-Oxylipin Crosstalk: Relationship of Antagonists. Journal of Integrative Plant Biology, 61(11), 1133–1145. [Link]
-
Kolomiets, M. V., et al. (2019). Oxylipins other than jasmonic acid regulate systemic resistance. The Plant Cell. [Link]
-
Editorial: Oxylipins: The Front Line of Plant Interactions. (2022). Frontiers in Plant Science, 13, 963870. [Link]
-
Logacheva, M. D., et al. (2023). Effect of Methyl Jasmonate on the Growth and Biosynthesis of C13- and C14-Hydroxylated Taxoids in the Cell Culture of Yew (Taxus wallichiana Zucc.) of Different Ages. Plants, 12(12), 2291. [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. frontiersin.org [frontiersin.org]
- 3. Impact of phyto-oxylipins in plant defense - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. plantae.org [plantae.org]
- 6. An epoxy alcohol synthase pathway in higher plants: biosynthesis of antifungal trihydroxy oxylipins in leaves of potato - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. jipb.net [jipb.net]
- 8. G protein and PLDδ are involved in JA to regulate osmotic stress responses in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Reactive Oxygen Species Activation of Plant Ca2+ Channels. A Signaling Mechanism in Polar Growth, Hormone Transduction, Stress Signaling, and Hypothetically Mechanotransduction - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Oxidative Stress-Induced Calcium Signaling in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | Mitogen-Activated Protein Kinase Cascades in Plant Hormone Signaling [frontiersin.org]
- 12. Utilization of transcription factors for controlling floral morphogenesis in horticultural plants - PMC [pmc.ncbi.nlm.nih.gov]
